Cas no 2171604-69-4 (2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid)

2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid structure
2171604-69-4 structure
Product Name:2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid
CAS No:2171604-69-4
MF:C28H34N2O5
MW:478.579967975616
CID:6167691
PubChem ID:165540409
Update Time:2025-07-22

2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1509431
    • 2171604-69-4
    • 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid
    • Inchi: 1S/C28H34N2O5/c1-28(2,16-24(31)29-25(26(32)33)18-10-4-3-5-11-18)30-27(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h6-9,12-15,18,23,25H,3-5,10-11,16-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: UZNDGHNAIUWDJO-UHFFFAOYSA-N
    • SMILES: OC(C(C1CCCCC1)NC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 740
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1509431-1.0g
2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid
2171604-69-4
1g
$0.0 2023-06-05

Additional information on 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid

Introduction to 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic Acid (CAS No. 2171604-69-4)

2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid, identified by its CAS number 2171604-69-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories.

The molecular structure of 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid is characterized by its complex arrangement of functional groups, which includes a cyclohexyl moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid derivative. These structural features contribute to its unique chemical properties and potential biological functions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate various biological pathways. The presence of the Fmoc group in this molecule suggests its utility as a building block in peptide synthesis and drug design. Furthermore, the cyclohexyl and amino acid-derived components may contribute to its solubility and bioavailability, which are critical factors in drug development.

One of the most compelling aspects of 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its applications in the development of targeted therapies for various diseases, including cancer and inflammatory disorders. The compound's ability to interact with specific biological targets makes it a valuable asset in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has been instrumental in producing this molecule efficiently. These methods allow for the sequential addition of functional groups while maintaining structural integrity.

Recent studies have highlighted the importance of optimizing synthetic routes to improve the scalability and cost-effectiveness of producing such compounds. The development of novel catalysts and reaction conditions has enabled researchers to achieve higher yields and purities, thereby reducing production costs. This progress is crucial for the commercialization of new drugs based on complex molecular structures like 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid.

In addition to its synthetic significance, 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid has shown potential therapeutic applications. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. These findings have prompted further investigation into its pharmacological properties.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for new drug candidates. By leveraging these technologies, researchers can rapidly assess the binding affinity and specificity of 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid to biological targets. This approach has led to the identification of novel lead compounds that are being optimized for clinical use.

The safety and efficacy of any new drug must be thoroughly evaluated through rigorous preclinical and clinical trials. These studies are essential for determining the optimal dosing regimens and identifying potential side effects. The development pipeline for 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid is currently in an early stage, but initial results are promising.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists, biologists, pharmacologists, and clinicians must work together to translate laboratory discoveries into safe and effective therapies. The study of compounds like 2-cyclohexyl-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]acetic acid exemplifies this collaborative approach, as it bridges multiple disciplines to address complex medical challenges.

In conclusion, 2-cyclohexyl-2-[3-{[ ( ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y ] c a r b o n y l } a m i n o ) - 3 - m e t h y l b u t a n a m i d o ] a c e t i c a c i d (CAS No. 2171604-69-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure, synthetic versatility, and potential therapeutic applications make it a valuable compound for ongoing research. As scientific understanding continues to evolve, this molecule is likely to play an increasingly important role in the development of new treatments for various diseases.

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